N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-ethoxybenzamide

• Molecular Formula: C22H18N2O2S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-ethoxybenzamide
• InChI: InChI=1S/C22H18N2O2S/c1-2-26-19-9-5-3-7-17(19)21(25)23-16-13-11-15(12-14-16)22-24-18-8-4-6-10-20(18)27-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key: AYZUPEMHNJSJSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3

Description

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-ethoxybenzamide is a compound that belongs to the benzothiazole family. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry, organic synthesis, and material science.

Preparation Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-ethoxybenzamide typically involves the following steps:

Synthesis of 2-aminobenzothiazole: This can be achieved through the cyclization of 2-aminobenzenethiol with carbon disulfide and an amine.

Formation of the benzothiazole derivative: The 2-aminobenzothiazole is then reacted with an appropriate benzoyl chloride derivative in the presence of a base such as triethylamine to form the benzothiazole derivative.

Esterification: The final step involves the esterification of the benzothiazole derivative with ethyl chloroformate to yield this compound.

Industrial production methods may involve similar steps but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-ethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzothiazole ring.

Common reagents and conditions used in these reactions include organic solvents like ethanol or dimethylformamide, and catalysts such as piperidine or triethylamine . Major products formed from these reactions depend on the specific reagents and conditions used.